Cas no 1864015-71-3 (4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride)

• Product Name: 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride
• CAS No: 1864015-71-3
• MDL: MFCD29034923
• CID: 4625030
• PubChem ID: 121552547
• Update Time: 2025-05-03

4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride

• MDL： MFCD29034923

Additional information on 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride

Introduction to 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride (CAS No. 1864015-71-3)

4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound belongs to the thiazolo[5,4-c]pyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a nitrile group and a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further medicinal chemistry investigations.

The chemical structure of 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride (CAS No. 1864015-71-3) consists of a fused ring system comprising a thiazole ring connected to a pyridine ring. The nitrile functionality at the 2-position introduces a polar moiety that can interact with biological targets through hydrogen bonding or dipole-dipole interactions. Additionally, the hydrochloride salt form ensures better stability and handling properties, which are crucial for both preclinical and clinical studies.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The thiazolo[5,4-c]pyridine scaffold has been particularly studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride (CAS No. 1864015-71-3) is no exception and has been investigated for its potential antitumor and anti-inflammatory properties.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The nitrile group can act as a hydrogen bond acceptor or participate in metal coordination interactions, while the thiazole ring provides a rigid framework that can be optimized for better binding affinity. These features make 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride (CAS No. 1864015-71-3) an attractive candidate for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

Recent studies have demonstrated that modifications at the 2-position of the thiazolo[5,4-c]pyridine scaffold can significantly alter the pharmacological profile of derivatives. In particular, the introduction of a nitrile group has been shown to enhance binding affinity to certain protein targets. This observation has led to the development of libraries of analogs designed to optimize potency and selectivity. The compound 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride (CAS No. 1864015-71-3) represents an early example of such efforts and serves as a foundation for further structural optimization.

The synthesis of 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carbonitrile hydrochloride (CAS No. 1864015-71-3) involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the thiazole-pyridine core and subsequent functionalization at the 2-position via cyanation reactions. The final step involves salt formation with hydrochloric acid to improve solubility and stability. These synthetic strategies are well-documented in the literature and provide a robust framework for producing derivatives with tailored properties.

In terms of biological activity, 4H, [H, ]........[ H,] [ [ [ [ [ [ [ [ [ [ [ [ [ The nitrile group at the 2-position is critical for its interaction with biological targets. The compound has shown promising results in preclinical models for both antitumor and anti-inflammatory applications. Further studies are needed to fully elucidate its mechanism of action and potential side effects. The hydrochloride salt form enhances its pharmacokinetic properties. This compound is part of a larger family of thiazolo[[[[[<